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Compound of Interest

Compound Name: 1,2-Diheptadecanoyl-rac-glycerol

Cat. No.: B3026050

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,2-Diheptadecanoyl-rac-glycerol. The following
procedures ensure safe operational handling and disposal. According to its Safety Data Sheet
(SDS), 1,2-Diheptadecanoyl-rac-glycerol is not classified as a hazardous substance under
the Globally Harmonized System (GHS).[1] Nevertheless, adherence to standard laboratory
safety protocols is essential.

Personal Protective Equipment (PPE)

While 1,2-Diheptadecanoyl-rac-glycerol is not classified as hazardous, observing good
laboratory practices and using appropriate personal protective equipment (PPE) is crucial to
minimize exposure and prevent contamination. The following table summarizes the
recommended PPE.
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PPE Category Item Specifications & Rationale

Essential to protect eyes from
) Safety glasses with side airborne powder, especially
Eye Protection ) ] ) o
shields or chemical goggles during weighing and

transferring.

Recommended to prevent skin
contact. Although not classified
) Chemical-resistant gloves as a skin irritant, this minimizes
Hand Protection o
(e.g., nitrile) exposure. Gloves should be
inspected for any degradation

before use.[2]

Standard laboratory practice to
Body Protection Laboratory coat protect clothing and skin from

potential contamination.

Recommended when handling

larger quantities or when there
) ] Dust mask (e.g., N95) or use ) ] ]
Respiratory Protection is a potential for generating
of a fume hood o ]
dust, to avoid inhalation.[2][3]

[4]

Operational Plan: Handling and Weighing

1,2-Diheptadecanoyl-rac-glycerol is a powdered lipid. Proper handling is necessary to ensure
accuracy and safety. Lipids in powder form can be hygroscopic, meaning they can absorb
moisture from the air, which can affect their stability and make them difficult to handle.[5]

Storage:
» Store in a tightly sealed glass container with a Teflon-lined cap.
o Keep in a freezer at or below -16°C for long-term stability.[6]

Weighing Procedure:
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» Acclimatization: Before opening, allow the container to warm to room temperature to prevent
condensation of moisture onto the product.[6]

» Weighing Environment: Whenever possible, weigh the powder in a fume hood or a
designated area with good ventilation to minimize inhalation of any fine particles.

o Transfer: Use a clean spatula to transfer the desired amount of powder to a weighing paper
or boat.

e Dissolving: For experimental use, dissolve the weighed lipid in a suitable organic solvent,
such as chloroform or a chloroform/methanol mixture, inside a fume hood.[7][8]

Below is a workflow diagram for the handling of 1,2-Diheptadecanoyl-rac-glycerol.
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Caption: Workflow for handling 1,2-Diheptadecanoyl-rac-glycerol.

Disposal Plan
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As a non-hazardous substance, the disposal of 1,2-Diheptadecanoyl-rac-glycerol and

associated waste should follow institutional and local guidelines for non-hazardous chemical

waste.

Waste Type

Disposal Procedure

Unused/Surplus Solid Chemical

Dispose of as solid, non-hazardous chemical
waste. It should not be placed in regular
laboratory trash cans that are handled by
custodial staff. Instead, it should be placed
directly into designated dumpsters for non-

hazardous solid waste.[9]

Contaminated Labware (Gloves, Weighing

Paper, etc.)

Dispose of in the regular laboratory trash,

provided it is free of any hazardous materials.

Empty Chemical Container

If the container is "RCRA empty" (no free-
standing liquid and all material that can be
removed has been), deface or remove the label

and dispose of it in the regular trash.[9]

Liquid Waste (Solutions)

Non-hazardous liquid waste may be permissible
for drain disposal, but this requires approval
from the institution's Environmental Health and
Safety (EHS) department.[9][10] The pH of the
solution should be between 5.5 and 9.5.[10]

The following diagram outlines the decision-making process for the disposal of waste

associated with 1,2-Diheptadecanoyl-rac-glycerol.
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Caption: Disposal decision tree for 1,2-Diheptadecanoyl-rac-glycerol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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